Cas no 1823499-87-1 (Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate)

• Product Name: Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate
• CAS No: 1823499-87-1
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 4727908
• Update Time: 2025-11-01

Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate
• AX8260279

• Inchi： 1S/C12H16N2O2/c1-16-12(15)10-4-7-14(8-5-10)11-3-2-6-13-9-11/h2-3,6,9-10H,4-5,7-8H2,1H3
• InChI Key： SZTWJVGZVNOZPK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCN(C2C=NC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate

Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate (CAS No. 1823499-87-1)

Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate, also known by its CAS number 1823499-87-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design.

The structure of Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate consists of a piperidine ring substituted with a pyridine moiety at the 3-position and a methyl ester group at the 4-position. This unique combination of functional groups makes it a versatile molecule for various chemical modifications and biological assays. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer research.

One of the most promising applications of this compound is its role in the modulation of cellular signaling pathways. Researchers have demonstrated that Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate can interact with key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound may possess anti-inflammatory properties, making it a valuable candidate for the treatment of conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has shown potential in anticancer research. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific oncogenes and inhibiting tumor growth. The ability to selectively target cancer cells while sparing healthy tissue is a critical feature for any anticancer agent, and this compound's mechanism of action appears to align with this requirement.

The synthesis of Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate involves a multi-step process that includes nucleophilic substitution and esterification reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These improvements are crucial for scaling up production, which is essential for preclinical and clinical trials.

Another area where this compound has garnered attention is its role as a building block in medicinal chemistry. Its modular structure allows for easy modification, enabling researchers to explore a wide range of structural analogs with varying biological activities. This flexibility is particularly advantageous in drug discovery programs where structural diversity is key to identifying novel therapeutic leads.

From an analytical standpoint, the characterization of Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate has been achieved using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure, ensuring its identity and purity for subsequent studies.

In terms of pharmacokinetics, preliminary studies have shown that this compound exhibits moderate absorption and distribution properties in experimental models. Its bioavailability and metabolic stability are currently under investigation, as these parameters are critical for determining its suitability as an oral or parenteral therapeutic agent.

The safety profile of Methyl 1-(pyridin-3-yl)piperidine-4-carboxylate has also been assessed in acute toxicity studies. Results indicate that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term toxicity studies are required to fully evaluate its safety profile for human use.

In conclusion, Methyl 1-(pyridin-3-yli)piperidine-n carboxyliat, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound holds great promise for advancing our understanding of disease mechanisms and developing innovative treatments.